Quinoline, 1,2,3,4-tetrahydro-1-(2-piperidinoethyl)-, monohydrochloride
Overview
Description
- Quinoline, 1,2,3,4-tetrahydro-1-(2-piperidinoethyl)-, monohydrochloride (CAS Registry Number: 102259-77-8) is a chemical compound with the molecular formula C₁₆H₂₄N₂·HCl .
- It belongs to the quinoline family and contains a piperidine ring.
- Quinoline derivatives have diverse applications in pharmaceuticals, agrochemicals, and materials science.
Preparation Methods
Synthetic Routes: The synthesis of this compound involves several steps. One common method is the reduction of quinoline using hydrogen gas over a catalyst (such as palladium on carbon) in the presence of piperidine.
Industrial Production: While industrial-scale production methods may vary, the reduction of quinoline with piperidine under controlled conditions remains a key approach.
Chemical Reactions Analysis
Reactivity: Quinoline, 1,2,3,4-tetrahydro-1-(2-piperidinoethyl)-, monohydrochloride can undergo various reactions
Common Reagents and Conditions:
Major Products: The major product is the tetrahydroquinoline ring with the piperidine side chain.
Scientific Research Applications
Medicine: Quinoline derivatives exhibit pharmacological properties. Researchers explore their potential as antimalarial, antitumor, and anti-inflammatory agents.
Chemistry: They serve as building blocks for more complex molecules.
Industry: Quinoline derivatives find use in dyes, corrosion inhibitors, and agrochemicals.
Mechanism of Action
- The exact mechanism of action for this compound depends on its specific application.
- In antimalarial research, quinoline derivatives inhibit heme polymerization in Plasmodium parasites.
- In other contexts, they may interact with specific receptors or enzymes.
Comparison with Similar Compounds
Similar Compounds: Other quinoline derivatives, such as quinine and chloroquine, share structural features.
Remember that this compound’s properties and applications are continually explored in scientific research, and new findings may emerge over time.
Properties
CAS No. |
102259-77-8 |
|---|---|
Molecular Formula |
C16H25ClN2 |
Molecular Weight |
280.83 g/mol |
IUPAC Name |
1-(2-piperidin-1-ylethyl)-3,4-dihydro-2H-quinoline;hydrochloride |
InChI |
InChI=1S/C16H24N2.ClH/c1-4-10-17(11-5-1)13-14-18-12-6-8-15-7-2-3-9-16(15)18;/h2-3,7,9H,1,4-6,8,10-14H2;1H |
InChI Key |
JJZHDIKYLXLKNQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(CC1)CCN2CCCC3=CC=CC=C32.Cl |
Origin of Product |
United States |
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